6-(2-chlorophenyl)-5-nitropiperidin-2-one

• IUPAC Name: 6-(2-chlorophenyl)-5-nitropiperidin-2-one
• InChI: InChI=1S/C11H11ClN2O3/c12-8-4-2-1-3-7(8)11-9(14(16)17)5-6-10(15)13-11/h1-4,9,11H,5-6H2,(H,13,15)
• InChI Key: TYGMJKKENBLZGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(C1[N+](=O)[O-])C2=CC=CC=C2Cl
• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol

Description

6-(2-chlorophenyl)-5-nitropiperidin-2-one, also known as CNPP, is a chemical compound that belongs to the class of piperidinone derivatives. It is a yellow crystalline powder that is soluble in organic solvents and has a melting point of 169-170 °C. CNPP has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

6-(2-chlorophenyl)-5-nitropiperidin-2-one inhibits the activity of DAT by binding to a specific site on the transporter protein. This prevents the reuptake of dopamine into the presynaptic neuron, leading to increased dopamine levels in the synaptic cleft. This, in turn, can affect the activity of postsynaptic neurons and result in various physiological and behavioral effects.
Biochemical and Physiological Effects:
The increased dopamine levels resulting from this compound administration can lead to various biochemical and physiological effects, depending on the specific brain regions and neural circuits involved. These effects can include changes in motor activity, reward processing, and cognitive function. This compound has also been shown to have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2-chlorophenyl)-5-nitropiperidin-2-one in lab experiments is its selectivity for DAT, which allows for specific manipulation of dopamine signaling in the brain. However, one limitation is that this compound can also interact with other neurotransmitter transporters, such as the serotonin transporter (SERT) and the norepinephrine transporter (NET), which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 6-(2-chlorophenyl)-5-nitropiperidin-2-one and its potential applications in neuroscience. One area of interest is the development of more selective DAT inhibitors that can be used to study the role of dopamine in various neurological disorders. Another area of interest is the investigation of the long-term effects of this compound administration on brain function and behavior. Additionally, the development of this compound derivatives with improved pharmacokinetic properties could lead to the development of novel therapeutic agents for neurological disorders.

Scientific Research Applications

6-(2-chlorophenyl)-5-nitropiperidin-2-one has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively inhibit the activity of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine in the brain. This makes this compound a useful tool for studying the role of dopamine in various neurological disorders such as Parkinson's disease and addiction.